N-[2-(1H-benzimidazol-1-yl)ethyl]-N-methylamine

• IUPAC Name: 2-(benzimidazol-1-yl)-N-methylethanamine
• InChI: InChI=1S/C10H13N3/c1-11-6-7-13-8-12-9-4-2-3-5-10(9)13/h2-5,8,11H,6-7H2,1H3
• InChI Key: MTRUYNRSNFSQND-UHFFFAOYSA-N
• Canonical SMILES: CNCCN1C=NC2=CC=CC=C21
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol

Description

“N-[2-(1H-Benzimidazol-2-yl)ethyl]-N-methylamine” is a chemical compound with the linear formula C10H13N3. It is a solid compound and is part of a class of compounds known as benzimidazoles. Benzimidazoles are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves two steps; first, the construction of a desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The molecular structure of “N-[2-(1H-Benzimidazol-2-yl)ethyl]-N-methylamine” can be represented by the SMILES string CNCCC1=NC2=CC=CC=C2N1. The InChI representation is 1S/C10H13N3/c1-11-7-6-10-12-8-4-2-3-5-9(8)13-10/h2-5,11H,6-7H2,1H3,(H,12,13).

Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse and depends on the specific derivative and its biological target. For instance, some benzimidazole derivatives have been found to induce apoptosis, a process of programmed cell death, in cancer cells.

Safety and Hazards

This compound is classified as Aquatic Acute 1, Eye Irritant 2, Skin Irritant 2, and Skin Sensitizer 1. It has the signal word “Warning” and the hazard statements H315, H317, H319, and H400. Precautionary statements include P261, P264, P273, P280, and P391.